6,7-dimethyl-5-oxo-5,6-dihydro-1,6-naphthyridine-2-carboxylic acid
Description
Naphthyridines are a class of nitrogen-containing heterocyclic compounds . They are considered to be the naphthalene analog of pyridine, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms . These compounds have significant importance in the field of medicinal chemistry because many of them exhibit a variety of biological activities .
Synthesis Analysis
The synthesis of naphthyridines has been a topic of interest for many years. Various strategies related to the synthesis of naphthyridines have been published, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction .Molecular Structure Analysis
Naphthyridines are characterized by two fused pyridine rings. There are six possible isomeric naphthyridines, depending on the positions of the nitrogen atoms .Chemical Reactions Analysis
Naphthyridines can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Future Directions
The field of naphthyridine research is continually evolving, with new synthetic methods and applications being developed. Future research will likely continue to explore the synthesis, reactivity, and applications of naphthyridines, as well as their potential uses in medicinal chemistry and other fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,7-dimethyl-5-oxo-5,6-dihydro-1,6-naphthyridine-2-carboxylic acid involves the condensation of 2-amino-3,4-dimethylpyridine with ethyl acetoacetate followed by cyclization and oxidation.", "Starting Materials": [ "2-amino-3,4-dimethylpyridine", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-3,4-dimethylpyridine in ethanol and add ethyl acetoacetate. Add sodium ethoxide and reflux for several hours.", "Step 2: Cool the reaction mixture and add sulfuric acid to obtain the ethyl ester of 6,7-dimethyl-5-oxo-5,6-dihydro-1,6-naphthyridine-2-carboxylic acid.", "Step 3: Dissolve the ethyl ester in ethanol and add sodium nitrite. Add sodium hydroxide and heat to obtain the corresponding diazonium salt.", "Step 4: Add the diazonium salt to a solution of sodium hydroxide and hydrogen peroxide. Heat the mixture to obtain 6,7-dimethyl-5-oxo-5,6-dihydro-1,6-naphthyridine-2-carboxylic acid." ] } | |
CAS RN |
2386792-81-8 |
Product Name |
6,7-dimethyl-5-oxo-5,6-dihydro-1,6-naphthyridine-2-carboxylic acid |
Molecular Formula |
C11H10N2O3 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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